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Compound of Interest

Compound Name:
5-(5-Methoxy-2-bromophenyl)-1,3-

oxazole

CAS No.: 2017137-72-1

Cat. No.: B6296125

Get Quote

Part 1: Executive Summary & Structural Analysis
Target Molecule: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole CAS Registry Number:

2017137-72-1 (and related isomers) Core Scaffold: 5-Aryl-1,3-oxazole Key Functionality: The

molecule features a 1,3-oxazole ring unsubstituted at the C2 and C4 positions, attached to a

phenyl ring bearing an ortho-bromide and a meta-methoxy group (relative to the oxazole

connection).

Strategic Value: This compound serves as a critical intermediate in the synthesis of bioactive

small molecules, particularly Inosine Monophosphate Dehydrogenase (IMPDH) inhibitors and

kinase inhibitors. The 2-bromo handle on the phenyl ring is chemically "privileged," allowing for

late-stage diversification via Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-

Hartwig) to install complex biaryl or heterobiaryl systems, while the oxazole ring acts as a

bioisostere for amides or esters, improving metabolic stability.

Part 2: Retrosynthetic Analysis
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To synthesize 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole with high regiocontrol, we evaluate

two primary disconnections. The Van Leusen Oxazole Synthesis is the preferred route due to

its convergence and the ready availability of the aldehyde precursor.

5-(5-Methoxy-2-bromophenyl)-1,3-oxazole

Strategy A: Van Leusen
(C5-C4 Bond Formation)

Strategy B: Robinson-Gabriel Type
(Cyclodehydration)

5-Methoxy-2-bromobenzaldehyde Tosylmethyl Isocyanide (TosMIC)

1-(5-Methoxy-2-bromophenyl)ethan-1-one

2-Bromo-1-(5-methoxy-2-bromophenyl)ethan-1-one

Bromination

Formamide

Click to download full resolution via product page

Figure 1: Retrosynthetic map highlighting the convergent Van Leusen route (Strategy A) versus

the linear cyclization route (Strategy B).

Part 3: Primary Synthesis Route (Van Leusen
Protocol)
This route utilizes the reaction between 5-methoxy-2-bromobenzaldehyde and p-

toluenesulfonylmethyl isocyanide (TosMIC). It is favored for its ability to exclusively yield the 5-

substituted oxazole without contaminating 4-substituted isomers.

Precursor Analysis
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Precursor Role
Critical Quality
Attribute (CQA)

Source/Synthesis

5-Methoxy-2-

bromobenzaldehyde
Electrophile

Purity >98% (Free of

3-

methoxybenzaldehyde

)

Synthesis:

Bromination of 3-

methoxybenzaldehyde

. Commercial: CAS

7507-86-0.

TosMIC C1-N-C2 Synthon

Freshness

(Decomposes to

formamides)

Commercial: CAS

36635-61-7. Store at

2-8°C.

Potassium Carbonate

(

)

Base
Anhydrous, finely

ground
Standard Reagent.

Methanol (MeOH) Solvent
Dryness (Water

inhibits cyclization)

HPLC Grade or

Anhydrous.

Step-by-Step Protocol
Reaction Scale: 10.0 mmol (Gram-scale)

Step 1: Reagent Preparation

Charge a 100 mL round-bottom flask (RBF) with 5-methoxy-2-bromobenzaldehyde (2.15 g,

10.0 mmol).

Add TosMIC (1.95 g, 10.0 mmol, 1.0 equiv).

Dissolve the solids in anhydrous Methanol (30 mL). Note: Dimethoxyethane (DME) can be

used if solubility is an issue.

Step 2: Cyclization

Add Potassium Carbonate (

) (1.66 g, 12.0 mmol, 1.2 equiv) in one portion.
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Fit the flask with a reflux condenser and nitrogen inlet.

Heat the reaction mixture to reflux (65°C) for 3–4 hours.

Monitoring: Monitor by TLC (Hexane:EtOAc 3:1).[1] The aldehyde (

) should disappear, and a new fluorescent spot (

) should appear.

Mechanism:[2][3][4][5] The base deprotonates TosMIC, which attacks the aldehyde

carbonyl. The resulting intermediate undergoes cyclization followed by elimination of p-

toluenesulfinic acid (TsH).

Step 3: Work-up and Purification

Cool the mixture to room temperature.

Concentrate the solvent under reduced pressure (Rotavap) to ~5 mL.

Pour the residue into ice-water (50 mL) with vigorous stirring. The product often precipitates

as an off-white solid.

Extraction: If oil forms, extract with Ethyl Acetate (

mL). Wash combined organics with Brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography (SiO2,

Gradient 0-20% EtOAc in Hexanes).

Yield Expectation: 75–85% Characterization:

1H NMR (CDCl3):

7.95 (s, 1H, Oxazole H2), 7.35 (s, 1H, Oxazole H4), 7.50 (d, Aryl H3), 7.15 (d, Aryl H4), 6.80
(dd, Aryl H6), 3.85 (s, 3H, OMe). Note: H2 and H4 of oxazole are distinct singlets.
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Part 4: Alternative Route (From Acetophenone)
If the aldehyde is unavailable, the corresponding acetophenone can be used via an

-bromination/cyclization sequence.

Precursors
Starting Material: 1-(5-Methoxy-2-bromophenyl)ethan-1-one.

Brominating Agent: Bromine (

) or Phenyltrimethylammonium tribromide (PTAB).

Cyclizing Agent: Formamide (

).

Protocol Summary
Bromination: Treat the acetophenone with

in Glacial Acetic Acid at 0°C to 20°C to generate the

-bromo ketone (2-bromo-1-(5-methoxy-2-bromophenyl)ethan-1-one).

Caution: Over-bromination is a risk. Control stoichiometry carefully.

Cyclization: Dissolve the crude

-bromo ketone in excess Formamide.

Heat to 110–130°C for 2–4 hours.

Mechanism:[2][3][4][5] The amide nitrogen displaces the

-bromide, followed by Robinson-Gabriel cyclodehydration.

Work-up: Dilute with water, extract with EtOAc.
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Comparison: This route is generally lower yielding (40–60%) and less convergent than the Van

Leusen method due to the harsh conditions required for cyclization and potential side reactions

during bromination.

Part 5: Mechanistic Insight (Van Leusen)
Understanding the mechanism is vital for troubleshooting. The reaction proceeds through a

base-induced aldol-type addition followed by a specific 5-endo-dig cyclization (favored over 5-

exo-trig in this specific electronic environment).

TosMIC Anion

Betaine Intermediate

Addition

Aldehyde

4-Tosyl-2-oxazoline
Cyclization

Elimination of TsOH 5-Aryl Oxazole
Aromatization

Click to download full resolution via product page

Figure 2: Simplified mechanism of the Van Leusen Oxazole Synthesis.

Part 6: Safety & Troubleshooting
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Issue Cause Solution

Low Yield Wet Methanol or Old TosMIC

Use freshly distilled MeOH;

Check TosMIC mp (should be

116-117°C).

Incomplete Reaction Steric hindrance from ortho-Br

Increase reaction time to 6–8

hours; switch solvent to

refluxing DME (85°C).

Byproduct Formation Hydrolysis of TosMIC

Ensure anhydrous conditions;

add base after dissolving

reactants.

Safety Isocyanide Toxicity

Handle TosMIC in a fume

hood. Treat waste with dilute

acid to hydrolyze residual

isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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